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Compound of Interest

Compound Name: n-Dodecylurea

CAS No.: 2158-09-0

Cat. No.: B1362651

Get Quote

Chemical Identity & Physicochemical Context
n-Dodecylurea (1-Dodecylurea) is a lipophilic urea derivative characterized by a 12-carbon

alkyl chain attached to a polar urea headgroup. In drug development, it is primarily utilized as a

supramolecular building block, a surfactant intermediate, and a chemical permeation enhancer

(CPE).

While often classified as "non-hazardous" under standard GHS criteria, its structural properties

—specifically its amphiphilicity—dictate a specialized safety protocol. The molecule is designed

to interact with lipid bilayers; therefore, standard safety data sheets (SDS) often understate the

operational risk in a pharmaceutical context where potent Active Pharmaceutical Ingredients

(APIs) are present.
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Property Specification Operational Implication

CAS Number 2158-09-0 Use for inventory verification.

Formula
Molecular Weight: 228.37

g/mol .[1][2]

Appearance White crystalline powder
High potential for static charge;

use anti-static weighing boats.

Solubility Ethanol, DMSO, Chloroform

Insoluble in water (~4 mg/L).

Requires organic solvents for

solubilization.

Melting Point ~78°C
Stable solid at RT; can be melt-

processed in lipid formulations.

Lipophilicity LogP ~ 4.6 - 5.1
High affinity for skin lipids and

cell membranes.

Toxicological Profile & Hazard Identification
The "Trojan Horse" Effect (Critical Insight)
The primary risk of n-Dodecylurea is not intrinsic acute toxicity, but its permeation enhancing

capability.

Mechanism: The dodecyl tail inserts into the stratum corneum lipid bilayer, disrupting the

ordered packing, while the urea headgroup modifies water binding.

Risk: If handled in solution with cytotoxic drugs, viral vectors, or radioligands, n-
Dodecylurea can significantly increase the transdermal absorption of these co-

contaminants.

GHS Classification: Often listed as Not a hazardous substance (GHS) or Skin Irrit. 2

depending on purity and vendor. However, treat as a Bio-Active Permeator.

Biological Activity[3][4][5][6][7]
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sEH Inhibition: Structurally related dialkyl ureas (e.g., 1-Cyclohexyl-3-dodecylurea) are

potent Soluble Epoxide Hydrolase (sEH) inhibitors.[3][4][5] While n-Dodecylurea is a mono-

alkyl urea, it should be handled with the assumption of potential metabolic modulation.

Irritation: Prolonged contact may cause defatting of the skin (dermatitis) due to lipid

extraction.

Engineering Controls & PPE: The Barrier Strategy
Do not rely on single layers of protection. Because n-Dodecylurea enhances permeability, a

breach in PPE can lead to rapid systemic uptake of any dissolved solutes.

Personal Protective Equipment (PPE)
Gloves:Nitrile (Double-gloved) is the standard.

Why? Latex is permeable to many lipophilic enhancers. The outer glove protects against

the solvent (e.g., DMSO/Ethanol), and the inner glove protects against the urea derivative.

Respiratory: N95 (minimum) or P100 respirator if handling micronized powder outside a

hood.

Body: Tyvek lab coat or chemically resistant apron if handling large liquid volumes (>100

mL).

Engineering Controls
Primary: Chemical Fume Hood.

Secondary: Anti-static ionizing bar during weighing. The hydrophobic powder is prone to

static cling, increasing the risk of aerosolization.

Operational Protocols
A. Weighing & Solubilization
Objective: Create a stable stock solution without generating dust or precipitation.

Preparation: Equilibrate the container to room temperature to prevent condensation.
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Weighing: Use a micro-spatula. Do not pour from the bottle.

Solvent Choice:

Ethanol (96%+): Good solubility (~16-30 mg/mL). Recommended for biological assays.

DMSO: High solubility, but increases skin permeability risk. Use extreme caution.

Water:[6] Do not use. It will form a suspension/precipitate.

Dissolution:

If the solid resists dissolution, warm the solvent to 40°C in a water bath.

Sonication: Sonicate for 5–10 minutes at 40 kHz to ensure complete dissolution of the

crystal lattice.

B. Storage & Stability
Solid State: Store at -20°C (long term) or RT (short term < 1 month). Keep desiccated.

Hydrolysis of the urea bond is slow but possible under humid conditions.

Solution State: Stable in Ethanol/DMSO at -20°C for up to 3 months. Avoid repeated freeze-

thaw cycles which can induce micro-precipitation.

C. Waste Disposal
Classification: Organic Chemical Waste.

Segregation: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) as urea

derivatives can form unstable N-nitroso compounds or explosive nitrates.

Visualized Risk Assessment Workflow
The following decision tree guides the researcher through the handling logic, specifically

addressing the "Co-Solute" risk unique to permeation enhancers.
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Start: Handling n-Dodecylurea

Physical State?

Solid / Powder Solution / Liquid

Use Anti-Static Gun
Minimize Drafts

Is it mixed with API/Toxicant?

No

Pure Compound

Yes

Mixed

Standard Protocol:
Nitrile Gloves + Fume Hood

Enhanced Protocol:
Double Nitrile + Tyvek Sleeves

Treat as API Class

Solvent = DMSO?

Ethanol/Oil

High Permeability Risk

Click to download full resolution via product page
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Caption: Risk-based decision matrix for n-Dodecylurea handling. Note the escalation to

"Enhanced Protocol" when mixed with APIs or dissolved in DMSO.

Emergency Response
Scenario Immediate Action Rationale

Skin Contact (Solid)
Brush off excess, then wash

with soap/water.

Prevent dissolution into skin

lipids.

Skin Contact (Solution)
Do not scrub. Rinse gently with

water for 15 min.

Scrubbing disrupts the stratum

corneum, aiding the enhancer.

Eye Contact
Flush with water for 15 min.

Consult ophthalmologist.

Surfactant activity can damage

corneal epithelium.

Spill (Solid)
Wet wipe (Ethanol dampened)

or HEPA vacuum.

Avoid dry sweeping (dust

generation).

Spill (Solution) Absorb with vermiculite/sand.

Do not use combustible

materials (sawdust) if oxidizers

are near.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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